Cas no 76991-23-6 (Glycine, N-hexyl-,ethyl ester)

Glycine, N-hexyl-,ethyl ester structure
Glycine, N-hexyl-,ethyl ester structure
Product Name:Glycine, N-hexyl-,ethyl ester
CAS No:76991-23-6
MF:C10H21NO2
MW:187.27924323082
CID:567435
PubChem ID:338208
Update Time:2025-04-19

Glycine, N-hexyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-hexyl-,ethyl ester
    • ethyl 2-(hexylamino)acetate
    • AC1L7ND5
    • AC1Q2WFG
    • AG-H-07519
    • CTK5E3688
    • N-hexyl glycine
    • NSC359573
    • SCHEMBL8865384
    • 76991-23-6
    • AKOS009048584
    • DTXSID50320447
    • NSC-359573
    • Inchi: 1S/C10H21NO2/c1-3-5-6-7-8-11-9-10(12)13-4-2/h11H,3-9H2,1-2H3
    • InChI Key: OGOFOTIZNUOLIK-UHFFFAOYSA-N
    • SMILES: O(CC)C(CNCCCCCC)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 0.909
  • Boiling Point: 242.8°C at 760 mmHg
  • Flash Point: 100.6°C
  • Refractive Index: 1.435
  • PSA: 38.33
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司